molecular formula C15H17F3O3 B8523248 8-[4(-Trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

8-[4(-Trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

Cat. No.: B8523248
M. Wt: 302.29 g/mol
InChI Key: VOSUASUYNUEUHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-[4(-Trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C15H17F3O3 and its molecular weight is 302.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17F3O3

Molecular Weight

302.29 g/mol

IUPAC Name

8-[4-(trifluoromethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

InChI

InChI=1S/C15H17F3O3/c16-15(17,18)12-3-1-11(2-4-12)13(19)5-7-14(8-6-13)20-9-10-21-14/h1-4,19H,5-10H2

InChI Key

VOSUASUYNUEUHJ-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CCC1(C3=CC=C(C=C3)C(F)(F)F)O)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared from 1,4-cyclohexanedione monoethylene ketal (10.9 g, 70 mmole) and the Grignard reagent prepared from 4-bromobenzotrifluoride (25.0 g, 110 mmole) and magnesium (2.7 g, 110 mmole) in a manner similar to example 3. The crude product was crystallized from petroleum ether to give the product (20 g, 94.8% ). Calc'd. for C15H17F3O3 : C, 59.60%; H, 5.67%. Found: C, 59.77%; H, 5.62%.
Quantity
10.9 g
Type
reactant
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
2.7 g
Type
reactant
Reaction Step Two
Yield
94.8%

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